Cas no 281194-81-8 (1H-Imidazole-2-carbonitrile,1,4,5-trimethyl-)

• Product Name: 1H-Imidazole-2-carbonitrile,1,4,5-trimethyl-
• CAS No: 281194-81-8
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 248312
• PubChem ID: 15880325
• Update Time: 2025-04-19

1H-Imidazole-2-carbonitrile,1,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carbonitrile,1,4,5-trimethyl-
• 1H-Imidazole-2-carbonitrile,1,4,5-trimethyl-(9CI)
• 281194-81-8
• 1,4,5-Trimethyl-1H-imidazole-2-carbonitrile

• Inchi： 1S/C7H9N3/c1-5-6(2)10(3)7(4-8)9-5/h1-3H3
• InChI Key： FPKJCRNPYIHYOJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=NC(C)=C1C

Computed Properties

• Exact Mass: 135.08
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9